Cas no 1806057-57-7 (Ethyl 2-bromo-5-chloro-4-cyanophenylacetate)

• Product Name: Ethyl 2-bromo-5-chloro-4-cyanophenylacetate
• CAS No: 1806057-57-7
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4945986
• Update Time: 2025-05-21

Ethyl 2-bromo-5-chloro-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-chloro-4-cyanophenylacetate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)5-7-4-10(13)8(6-14)3-9(7)12/h3-4H,2,5H2,1H3
• InChI Key： VNDKOGWLCVXICB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=CC=1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-5-chloro-4-cyanophenylacetate

Ethyl 2-bromo-5-chloro-4-cyanophenylacetate: A Comprehensive Overview

Ethyl 2-bromo-5-chloro-4-cyanophenylacetate, with the CAS number 1806057-57-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, chlorine, and cyano groups, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The phenyl ring in Ethyl 2-bromo-5-chloro-4-cyanophenylacetate serves as a central platform for substitution reactions. The presence of bromine and chlorine atoms at the 2 and 5 positions, respectively, introduces electronic effects that influence the reactivity of the molecule. The cyano group at the 4 position adds a polar substituent, enhancing the compound's ability to participate in nucleophilic and electrophilic reactions. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of biologically active molecules, particularly in drug discovery.

One of the most notable applications of Ethyl 2-bromo-5-chloro-4-cyanophenylacetate is in the field of medicinal chemistry. Researchers have utilized its structure to develop novel antibiotic agents and anticancer drugs. The compound's ability to undergo SNAr (nucleophilic aromatic substitution) reactions has been exploited to introduce bioactive substituents at specific positions on the phenyl ring. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In addition to its role in drug discovery, Ethyl 2-bromo-5-chloro-4-cyanophenylacetate has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have shown that derivatives of this compound can be incorporated into thin-film transistors (TFTs), offering improved charge transport properties. This opens up new possibilities for its use in flexible electronics and optoelectronic devices.

The synthesis of Ethyl 2-bromo-5-chloro-4-cyanophenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of bromine and chlorine atoms is achieved through electrophilic substitution reactions, while the cyano group is introduced via nucleophilic aromatic substitution. The final step involves esterification to form the ethyl acetate moiety. This synthesis pathway has been optimized in recent years to improve yield and reduce reaction time, making it more feasible for large-scale production.

From an environmental perspective, Ethyl 2-bromo-5-chloro-4-cyanophenylacetate has been studied for its potential impact on ecosystems. Research indicates that its degradation products are not persistent in aquatic environments, which reduces concerns about bioaccumulation. However, further studies are needed to fully understand its environmental fate and toxicity profile.

In conclusion, Ethyl 2-bromo-5-chloro-4-cyanophenylacetate is a multifaceted compound with applications spanning multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, medicinal chemistry, and materials science. As advancements continue to be made in these fields, it is likely that this compound will play an increasingly important role in driving innovation and discovery.